Cas no 81223-43-0 (4-fluoro-2-sulfanylbenzoic acid)

• Product name: 4-fluoro-2-sulfanylbenzoic acid
• CAS No: 81223-43-0
• MF: C₇H₅O₂FS
• MW: 172.1768
• MDL: MFCD04108495
• CID: 720089
• PubChem ID: 12737327

4-fluoro-2-sulfanylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoicacid, 4-fluoro-2-mercapto-
• 4-Fluoro-2-mercaptobenzoic acid
• 4-fluoro-2-sulfanylbenzoic acid
• 4-Fluoro-2-Mercapto-Benzoic Acid
• 4-fluorothiosalicylic acid
• Benzoicacid,4-fluoro-2-mercapto
• 4-Fluoro-2-mercapto-Benzoicacid
• FT-0686555
• EN300-43828
• A19200
• AKOS005216614
• 4-Fluoro-2-mercaptobenzoicacid
• DTXSID00508536
• 81223-43-0
• Z228584386
• SCHEMBL2949444
• AT20779
• CZRNYBPPRDZSEB-UHFFFAOYSA-N
• MFCD04108495
• Benzoicacid,4-fluoro-2-mercapto-

• MDL： MFCD04108495
• Inchi： InChI=1S/C7H5FO2S/c8-4-1-2-5(7(9)10)6(11)3-4/h1-3,11H,(H,9,10)
• InChI Key： CZRNYBPPRDZSEB-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C=C1F)S)C(=O)O

Computed Properties

• Exact Mass: 171.99900
• Monoisotopic Mass: 171.99942873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų
• XLogP3: 2

Experimental Properties

• Color/Form: No data available
• Density: 1.5±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 296.9±25.0 °C at 760 mmHg
• Flash Point: 133.4±23.2 °C
• PSA: 76.10000
• LogP: 1.81260
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-fluoro-2-sulfanylbenzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives